Tunable ferroelectric single-atom catalysis of CO oxidation using a Pt/In2Se3 monolayer†
Journal of Materials Chemistry A Pub Date: 2020-09-19 DOI: 10.1039/D0TA07981B
Abstract
Catalysts with single-atom dispersions can not only minimize material usage but also exhibit fascinating activity. However, their superior catalytic properties can hardly be manipulated without a suitable substrate. Here, based on first principles calculations, we predicted that ferroelectric monolayer In2Se3 could be used as an appropriate substrate for Pt single-atom catalysts with strong binding energy and negative clustering energy. The Pt/In2Se3 catalyst showed extremely high activity for CO oxidation. Moreover, the catalytic performance can be well regulated by ferroelectric switch of monolayer In2Se3.
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Journal Nameļ¼Journal of Materials Chemistry A
Research Products
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CAS no.: 19455-20-0
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CAS no.: 16413-88-0
